Cas no 656821-29-3 (1,4-Benzenediamine, N-(3-chloro-9-acridinyl)-N'-methyl-)

1,4-Benzenediamine, N-(3-chloro-9-acridinyl)-N'-methyl- structure
656821-29-3 structure
Product Name:1,4-Benzenediamine, N-(3-chloro-9-acridinyl)-N'-methyl-
CAS No:656821-29-3
MF:C20H16ClN3
MW:333.814143180847
CID:397599
PubChem ID:44581407
Update Time:2025-04-19

1,4-Benzenediamine, N-(3-chloro-9-acridinyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, N-(3-chloro-9-acridinyl)-N'-methyl-
    • 4-N-(3-chloroacridin-9-yl)-1-N-methylbenzene-1,4-diamine
    • DTXSID90659561
    • 656821-29-3
    • CHEMBL457111
    • N~1~-(3-Chloroacridin-9-yl)-N~4~-methylbenzene-1,4-diamine
    • Inchi: 1S/C20H16ClN3/c1-22-14-7-9-15(10-8-14)23-20-16-4-2-3-5-18(16)24-19-12-13(21)6-11-17(19)20/h2-12,22H,1H3,(H,23,24)
    • InChI Key: HEIPHLNOBNZDAP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=NC1C=CC=CC=1C=2NC1C=CC(=CC=1)NC

Computed Properties

  • Exact Mass: 333.10348
  • Monoisotopic Mass: 333.1032752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 37Ų

Experimental Properties

  • PSA: 36.95
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